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Introduction
Autoimmune diseases such as rheumatoid arthritis and systemic lupus erythematosus are

characterized by a dysregulated immune response leading to chronic inflammation and tissue

damage. The calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling pathway plays a

pivotal role in the activation of T-lymphocytes and the transcription of pro-inflammatory

cytokines, making it a key therapeutic target.[1][2][3] INCA-6 is a cell-permeable small

molecule that specifically inhibits the interaction between calcineurin and NFAT, thereby

preventing NFAT dephosphorylation and its subsequent translocation to the nucleus.[4] This

targeted mechanism of action suggests that INCA-6 could be a valuable tool for dissecting the

role of the NFAT pathway in the pathophysiology of autoimmune diseases and for the

preclinical evaluation of novel therapeutic strategies.

These application notes provide a comprehensive overview of the potential use of INCA-6 in

two widely recognized murine models of autoimmune disease: collagen-induced arthritis (CIA)

for rheumatoid arthritis and the MRL/lpr model for systemic lupus erythematosus. While direct

studies of INCA-6 in these specific models are not yet published, the protocols and expected

outcomes are based on extensive research on the role of the calcineurin/NFAT pathway in

these models using other inhibitors such as cyclosporine A and FK506.

INCA-6: Mechanism of Action
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INCA-6 is a selective inhibitor of the calcineurin-NFAT interaction. Unlike broader calcineurin

inhibitors, INCA-6 specifically blocks the docking of NFAT to calcineurin, preventing its

dephosphorylation without affecting the general phosphatase activity of calcineurin on other

substrates.[5] This leads to the retention of NFAT in the cytoplasm and a subsequent reduction

in the expression of NFAT-dependent genes, including those encoding for pro-inflammatory

cytokines like IL-2, TNF-α, and IL-6.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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